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Compound of Interest

Compound Name: Promolate

Cat. No.: B1214199

For Researchers, Scientists, and Drug Development Professionals
Introduction

Promolate, also known by its synonyms Mebetus and Morphethylbutyne, is a chemical
compound with the formula C16H23NO4 and a molecular weight of 293.36 g/mol . Its chemical
name is 2-(4-Morpholinyl)ethyl 2-methyl-2-phenoxypropanoate. To ensure accurate and
reproducible results in pre-clinical and other research applications, the proper preparation of a
stock solution is of paramount importance. This document provides a detailed standard
operating procedure (SOP) for the preparation of a Promolate stock solution. Due to the
limited availability of public data on the specific solubility and stability of Promolate in common
laboratory solvents, this protocol emphasizes the necessity of preliminary solubility and stability
testing.

Physicochemical Properties and Handling

A summary of the known properties and handling recommendations for Promolate is provided
below.
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Property Value/Recommendation
Molecular Formula C16H23NOa4

Molecular Weight 293.36 g/mol

Appearance Solid powder

Storage (Solid)

Short term (days to weeks): 0-4°C, dry and dark.
Long term (months to years): -20°C, dry and
dark.

Solubility

Data not currently available. Preliminary testing
in common solvents such as DMSO, ethanol,

and sterile water is required.

Solution Stability

Data not currently available. It is recommended
to prepare fresh solutions or conduct stability

studies for long-term storage.

Experimental Protocol: Promolate Stock Solution

Preparation

This protocol outlines a general procedure for preparing a stock solution of Promolate.

Researchers should first perform small-scale solubility tests to determine the most appropriate

solvent.

Materials:

Promolate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Ethanol (anhydrous, 200 proof)

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)
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Calibrated analytical balance

Calibrated pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator or water bath
Procedure:
e Preliminary Solubility Test (Small Scale):

o Weigh a small, known amount of Promolate (e.g., 1-5 mg) into three separate
microcentrifuge tubes.

o To the first tube, add a small volume of DMSO (e.g., 100 uL). To the second, add ethanol,
and to the third, add sterile water.

o Vortex each tube thoroughly for at least 2 minutes.

o Visually inspect for complete dissolution. If the compound does not dissolve, gentle
warming in a water bath (not exceeding 40°C) or sonication may be attempted.

o Based on this test, select the solvent that provides the best solubility for the desired stock
concentration.

e Stock Solution Preparation (Example for a 10 mM Stock in DMSO):

o Calculation: To prepare a 10 mM stock solution, the required mass of Promolate is
calculated as follows:

= Volume of solvent (L) x Desired concentration (mol/L) x Molecular Weight ( g/mol ) =
Mass (g)

= For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

= 0.001 L x 0.01 mol/L x 293.36 g/mol = 0.0029336 g = 2.93 mg
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[e]

Accurately weigh 2.93 mg of Promolate powder and place it in a sterile conical tube.

o

Add 1 mL of anhydrous DMSO to the tube.

[¢]

Cap the tube tightly and vortex until the Promolate is completely dissolved. Gentle
warming or sonication may be used if necessary, as determined in the preliminary test.

[¢]

Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C for long-term storage. Based on general handling
recommendations for solid compounds, a frozen solution is likely to be more stable.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Promolate.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

o Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before
handling.

Visual Representations

Experimental Workflow for Promolate Stock Solution Preparation
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Workflow for Promolate Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a Promolate stock solution.

Logical Relationship for Solvent Selection
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Solvent Selection Logic
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Caption: Decision-making process for selecting a suitable solvent for Promolate.

Disclaimer: This document provides a general guideline for the preparation of a Promolate
stock solution based on standard laboratory practices. Due to the lack of specific published
data on the solubility and stability of Promolate, it is the end-user's responsibility to perform the
necessary validation experiments to establish a robust and reliable protocol for their specific
application.

 To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for Promolate Stock Solution Preparation]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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